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Compound of Interest

Compound Name: Boc-L-6-hydroxynorleucine

Cat. No.: B558258

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
characteristics of N-a-Boc-L-6-hydroxynorleucine powder. The information presented herein
is essential for its proper handling, storage, and application in research and development,
particularly in the field of peptide synthesis and drug design.

Physical and Chemical Properties

Boc-L-6-hydroxynorleucine is a derivative of the amino acid norleucine, featuring a tert-
butoxycarbonyl (Boc) protecting group on the alpha-amino group. This modification enhances
its stability and solubility in organic solvents, making it a valuable building block in solid-phase
and solution-phase peptide synthesis.

The quantitative physical and chemical properties of Boc-L-6-hydroxynorleucine powder are
summarized in the tables below. Data is aggregated from various suppliers and literature
sources.

Table 1: General Properties
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Property Value

CAS Number 77611-37-1

Molecular Formula C11H21NOs

Molecular Weight 247.29 g/mol

Appearance White to off-white crystalline powder or solid.

Table 2: Physicochemical Data

Parameter Value Range

Melting Point 108 - 119 °C

Purity (by HPLC) =95% to 299%

Optical Rotation [0]2°/D = -6.0 to -8.0° (c=7.3 in Methanol)
Predicted pKa 3.98+£0.21

Table 3: Solubility Profile

Solvent Solubility
Chloroform Soluble
Dichloromethane Soluble
Ethyl Acetate Soluble
Dimethyl Sulfoxide (DMSO) Soluble
Acetone Soluble
Water Insoluble

Stability and Storage
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Proper storage is critical to maintain the integrity and purity of Boc-L-6-hydroxynorleucine

powder. The Boc protecting group is labile under acidic conditions, and the compound can be

susceptible to degradation from moisture.

Table 4: Recommended Storage Conditions

Condition Temperature Duration

Notes

Up to 6 months or

Store in a tightly
sealed container,
protected from light
and moisture.

Long-term Storage -20°C to -80°C ) o
more. Aliquoting is
recommended to
avoid repeated freeze-
thaw cycles.
Keep in a desiccated
Short-term Storage 2°Cto 8°C Up to one week.

environment.

The following diagram illustrates the key factors that can affect the stability of the compound.
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Factors Affecting Boc-L-6-hydroxynorleucine Stability

Boc-L-6-hydroxynorleucine

> Stability <
Leads to Can lead to May cause enerally Stable
Deprotection hydrolysis degradation Y
Acidic Conditions : "
(.., TFA, HCI) Elevated Temperature Basic/Neutral Conditions
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Workflow for Physical Characterization of Powder

Start:
Receive Powder Sample

Visual Inspection
(Appearance, Color)

Solubility Test
(Qualitative)

Melting Point
Determination

Purity Analysis
(HPLC)

Optical Rotation
Measurement

Generate
Certificate of Analysis
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Solution ready for
activation and coupling

Sonicate for
5-10 minutes

Dissolution Workflow for Peptide Synthesis

Start: Weigh
Boc-L-6-hydroxynorleucine

Add Primary Solvent
(e.g., DMF, NMP)

Vortex or Mix

Is it fully dissolved?

Troubleshoot

Gently Warm Add Co-solvent
(to < 40°C) (e.g., DMSO)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Technical Guide to the Physical Characteristics of Boc-
L-6-hydroxynorleucine Powder]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b558258#physical-characteristics-of-boc-I-6-
hydroxynorleucine-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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